Cas no 1876196-97-2 (2-[(Pent-4-yn-1-yl)amino]pyrimidine-5-carboxylic acid)

• Product Name: 2-[(Pent-4-yn-1-yl)amino]pyrimidine-5-carboxylic acid
• CAS No: 1876196-97-2
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6110307
• PubChem ID: 165525121
• Update Time: 2025-05-19

2-[(Pent-4-yn-1-yl)amino]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1876196-97-2
• 2-[(pent-4-yn-1-yl)amino]pyrimidine-5-carboxylic acid
• EN300-1450065
• 2-[(Pent-4-yn-1-yl)amino]pyrimidine-5-carboxylic acid

• Inchi： 1S/C10H11N3O2/c1-2-3-4-5-11-10-12-6-8(7-13-10)9(14)15/h1,6-7H,3-5H2,(H,14,15)(H,11,12,13)
• InChI Key： NRWCKBGZOUNBID-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(=NC=1)NCCCC#C)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.1Ų

Additional information on 2-[(Pent-4-yn-1-yl)amino]pyrimidine-5-carboxylic acid

Comprehensive Overview of 2-[(Pent-4-yn-1-yl)amino]pyrimidine-5-carboxylic acid (CAS No. 1876196-97-2)

2-[(Pent-4-yn-1-yl)amino]pyrimidine-5-carboxylic acid (CAS No. 1876196-97-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that serve as fundamental building blocks in nucleic acids and various biologically active molecules. The presence of both a carboxylic acid and an alkynyl amino moiety in its structure makes it a versatile intermediate for drug discovery and medicinal chemistry applications.

In recent years, the demand for pyrimidine derivatives has surged, driven by their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in 2-[(Pent-4-yn-1-yl)amino]pyrimidine-5-carboxylic acid for its potential applications in kinase inhibition and cancer treatment. The compound's ability to interact with specific enzymes and receptors aligns with the growing trend of precision medicine, where tailored therapies are designed to address individual patient needs. This has led to increased searches for "pyrimidine-based drug candidates" and "alkynyl amino acid applications" in scientific databases.

The synthesis of 2-[(Pent-4-yn-1-yl)amino]pyrimidine-5-carboxylic acid involves multi-step organic reactions, including amide coupling and alkyne functionalization. Its CAS No. 1876196-97-2 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and research papers. The compound's molecular weight and solubility properties make it suitable for high-throughput screening (HTS) assays, a technique widely used in modern drug discovery. This aligns with the increasing popularity of "HTS-compatible compounds" and "fragment-based drug design" in AI-driven literature searches.

From a structural-activity relationship (SAR) perspective, the pent-4-yn-1-yl chain in 2-[(Pent-4-yn-1-yl)amino]pyrimidine-5-carboxylic acid offers opportunities for click chemistry modifications, a technique frequently discussed in "bioconjugation strategies" forums. This feature enables researchers to attach fluorescent tags or other functional groups for proteomics and cell imaging studies. The compound's carboxylic acid group further allows for salt formation or esterification, enhancing its utility in prodrug development—a hot topic in "drug delivery optimization" discussions.

In the context of green chemistry trends, 2-[(Pent-4-yn-1-yl)amino]pyrimidine-5-carboxylic acid has been explored for sustainable synthesis routes. Researchers are investigating catalyst-free reactions and microwave-assisted techniques to reduce environmental impact, addressing the rising search queries for "eco-friendly heterocycle synthesis." Its potential as a biodegradable intermediate also resonates with the pharmaceutical industry's shift toward green manufacturing practices.

Analytical characterization of CAS No. 1876196-97-2 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with ICH guidelines for impurity profiling—a critical aspect in regulatory submissions. The compound's chromatographic behavior and stability data are frequently documented in "preclinical development" studies, reflecting its transition from bench to clinical research.

Beyond pharmaceuticals, 2-[(Pent-4-yn-1-yl)amino]pyrimidine-5-carboxylic acid shows promise in material science, particularly in designing organic semiconductors and coordination polymers. Its conjugated system and hydrogen-bonding capacity contribute to charge transport properties, making it relevant to searches like "pyrimidine-based electronic materials." This multidisciplinary applicability underscores its value across STEM fields.

In conclusion, 2-[(Pent-4-yn-1-yl)amino]pyrimidine-5-carboxylic acid (CAS No. 1876196-97-2) represents a compelling case study in molecular innovation. Its dual functionality as a pharmacophore and chemical building block addresses contemporary challenges in life sciences and nanotechnology. As research continues to uncover its full potential, this compound is poised to remain at the forefront of cutting-edge chemistry discussions.